N-(3,4-difluorophenyl)-3-ethoxybenzamide

• IUPAC Name: N-(3,4-difluorophenyl)-3-ethoxybenzamide
• InChI: InChI=1S/C15H13F2NO2/c1-2-20-12-5-3-4-10(8-12)15(19)18-11-6-7-13(16)14(17)9-11/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: RDCXBYLGCAGKCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C15H13F2NO2
• Molecular Weight: 277.27 g/mol

Description

N-(3,4-difluorophenyl)-3-ethoxybenzamide is an organic compound characterized by the presence of a difluorophenyl group and an ethoxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-difluorophenyl)-3-ethoxybenzamide typically involves the reaction of 3,4-difluoroaniline with 3-ethoxybenzoyl chloride. This reaction is usually carried out in the presence of a base such as triethylamine, which acts as a catalyst to facilitate the formation of the amide bond. The reaction is typically conducted in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-difluorophenyl)-3-ethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

N-(3,4-difluorophenyl)-3-ethoxybenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including anti-inflammatory and anti-cancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-3-ethoxybenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-difluorophenyl)-3-ethoxybenzamide
• N-(3,4-difluorophenyl)-3-methoxybenzamide
• N-(3,4-difluorophenyl)-3-propoxybenzamide

Uniqueness

N-(3,4-difluorophenyl)-3-ethoxybenzamide is unique due to its specific substitution pattern and the presence of both difluorophenyl and ethoxybenzamide groups. This combination imparts distinct chemical and physical properties, making it suitable for specialized applications in various fields.